Cas no 895779-14-3 (N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide
• CAS No: 895779-14-3
• MF: C₂₁H₂₁ClN₂O₂S
• MW: 400.921643018723
• CID: 5515495
• Update Time: 2025-06-23

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]-4-propan-2-yloxybenzamide
• N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C21H21ClN2O2S/c1-14(2)26-19-9-5-15(6-10-19)20(25)23-12-11-18-13-27-21(24-18)16-3-7-17(22)8-4-16/h3-10,13-14H,11-12H2,1-2H3,(H,23,25)
• InChI Key： QDZMUYXSFWPIPL-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(Cl)C=C2)=N1)(=O)C1=CC=C(OC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide

Comprehensive Overview of N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide (CAS No. 895779-14-3)

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide, identified by its CAS No. 895779-14-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring, a chlorophenyl group, and a benzamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its properties for therapeutic purposes.

The compound's molecular formula and structural features have been extensively studied to understand its interactions with biological targets. Its thiazole component is known for its role in enhancing bioavailability and metabolic stability, which are critical factors in drug design. Meanwhile, the chlorophenyl group contributes to its lipophilicity, potentially improving membrane permeability. These characteristics make N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide a promising candidate for further investigation in medicinal chemistry.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative treatments for diseases such as cancer, neurodegenerative disorders, and infectious diseases. This compound's unique chemical scaffold aligns with current trends in targeted therapy and precision medicine, where researchers seek molecules with high specificity and minimal side effects. Its potential to modulate specific biological pathways has sparked interest in both academic and industrial settings.

From a synthetic perspective, the preparation of N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 895779-14-3 serves as a critical identifier for researchers sourcing or synthesizing it, ensuring consistency across studies.

The compound's physicochemical properties, such as solubility, stability, and melting point, are essential for its practical application. Understanding these parameters is crucial for formulating it into viable drug candidates. Additionally, its spectroscopic data (e.g., NMR, IR, and mass spectrometry) provide valuable insights into its molecular conformation and purity, which are vital for quality control in research and development.

As the scientific community continues to explore N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide, its potential extends beyond pharmaceuticals. For instance, its thiazole derivatives have shown promise in agrochemicals and materials science, highlighting its versatility. This broad applicability makes it a valuable subject for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

In conclusion, N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-4-(propan-2-yloxy)benzamide (CAS No. 895779-14-3) represents a fascinating area of study with significant potential across multiple fields. Its structural complexity, bioactivity, and synthetic versatility make it a compound worth watching as research progresses. Whether in drug development or other industrial applications, this molecule exemplifies the innovative spirit driving modern science forward.